Cas no 2549031-65-2 (N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide)

• Product Name: N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• CAS No: 2549031-65-2
• MF: C₁₆H₂₀FN₃O₂S
• MW: 337.412305831909
• CID: 5313796
• PubChem ID: 154829848
• Update Time: 2025-08-05

N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(4-Cyano-2-fluorophenyl)methyl]-3-piperidinyl]cyclopropanesulfonamide
• N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• AKOS040723888
• 2549031-65-2
• F6752-3487

• Inchi： 1S/C16H20FN3O2S/c17-16-8-12(9-18)3-4-13(16)10-20-7-1-2-14(11-20)19-23(21,22)15-5-6-15/h3-4,8,14-15,19H,1-2,5-7,10-11H2
• InChI Key： SMOAAWXQPRNTIR-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1CN(CC2C=CC(C#N)=CC=2F)CCC1)(=O)=O

Computed Properties

• Exact Mass: 337.12602622g/mol
• Monoisotopic Mass: 337.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.4±55.0 °C(Predicted)
• pka: 10.78±0.20(Predicted)

Additional information on N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide

Introduction to N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide (CAS No. 2549031-65-2)

N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide, with the CAS number 2549031-65-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a piperidine ring, a cyclopropane sulfonamide moiety, and an aromatic group with cyano and fluoro substituents. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide is meticulously designed to interact with biological targets in a specific manner. The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to modulate the conformation and binding affinity of the compound to its target proteins. The cyclopropane sulfonamide group introduces rigidity to the molecular structure, which can enhance the binding stability and selectivity. Additionally, the aromatic ring substituted with cyano and fluoro groups contributes to the compound's lipophilicity and metabolic stability, key factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide with greater accuracy. These studies suggest that the compound exhibits potential inhibitory activity against various enzymes and receptors involved in inflammatory pathways. For instance, preliminary docking studies have indicated that it may interact with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins mediating pain and inflammation. This aligns with the growing interest in developing novel anti-inflammatory agents that target COX pathways while minimizing side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide has shown promise in preclinical models as a modulator of central nervous system (CNS) functions. The piperidine moiety is particularly relevant here, as it is frequently found in compounds that influence neurotransmitter systems. Research suggests that this compound may interact with serotonin receptors, which play a crucial role in mood regulation, anxiety, and sleep disorders. The unique combination of structural elements in N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide could potentially lead to the development of new therapeutic strategies for CNS disorders.

The synthesis of N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group at the 4-position of the aromatic ring enhances the compound's electronic properties, influencing its interactions with biological targets. Similarly, the fluoro substituent at the 2-position contributes to metabolic stability by preventing rapid degradation by enzymatic pathways. These structural features are critical in ensuring that the compound remains active within the physiological environment for an extended period.

Current research is also exploring the potential applications of N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide in oncology. The ability of this compound to modulate enzyme activity and receptor interactions suggests that it may have antitumor properties. Specifically, studies have indicated that it could interfere with signaling pathways involved in cell proliferation and survival, such as those mediated by tyrosine kinases. By inhibiting these pathways, N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide may offer a novel approach to cancer therapy.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy. In vitro studies have been conducted to evaluate the cytotoxicity and genotoxicity of N-{1-[(4-cyano-2-fluorophenyl)methyl]piperidin-3-y lcyclopropanesulfonamide}, providing preliminary data on its potential toxicity profile. These studies are essential for identifying any adverse effects before moving into clinical trials. Additionally, pharmacokinetic studies have been initiated to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for optimizing dosing regimens and predicting drug-drug interactions.

The future direction of research on N-{1-( [4-cyano - 2 - fluoro phen yl ] methyl ) piper id ine - 3 - y l } cyc lo pro pan esul fon am ide includes further exploration of its mechanisms of action and identification of new therapeutic applications. Advances in techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will aid in elucidating its molecular structure and interactions with biological targets. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications.

In conclusion, N-{1-[ ( 4 - cyano - 2 - fluoro phen yl ) methyl ] piper id ine - 3 - y l } cyc lo pro pan esul fon am ide ( CAS No . 2549031 - 65 - 2 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities . Its ability to modulate inflammatory pathways , CNS functions , and oncogenic signaling makes it a promising candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in developing innovative therapies for various diseases .